Cas no 64695-92-7 (4-Fluoro-2-methyl-5-nitrobenzoic acid)

4-Fluoro-2-methyl-5-nitrobenzoic acid is a fluorinated nitrobenzoic acid derivative with a molecular formula of C₈H₆FNO₄. This compound features a carboxylic acid group, a nitro substituent, and a fluorine atom on a methyl-substituted benzene ring, making it a versatile intermediate in organic synthesis. Its structural properties enable applications in pharmaceutical and agrochemical research, particularly in the development of active ingredients or fine chemicals. The presence of both electron-withdrawing (nitro, fluorine) and electron-donating (methyl) groups allows for selective functionalization, enhancing its utility in cross-coupling reactions or as a building block for heterocyclic compounds. High purity and stability under standard conditions further support its use in demanding synthetic workflows.
4-Fluoro-2-methyl-5-nitrobenzoic acid structure
64695-92-7 structure
Product Name:4-Fluoro-2-methyl-5-nitrobenzoic acid
CAS No:64695-92-7
MF:C8H6FNO4
MW:199.135945796967
MDL:MFCD11847453
CID:1011761
PubChem ID:22313101
Update Time:2025-06-10

4-Fluoro-2-methyl-5-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Fluoro-2-methyl-5-nitrobenzoic acid
    • 2-Carboxy-5-fluoro-4-nitrotoluene
    • 2-methyl-5-nitro-4-fluorobenzoic acid
    • 4-Fluor-2-methyl-5-nitrobenzoesaeure
    • PC6925
    • AKOS005215763
    • SCHEMBL2240615
    • 2-carboxy-5-fluoro-4-nitrotoluene;4-fluoro-2-methyl-5-nitrobenzoic acid;
    • 4-fluoro-2-methyl-5-nitro-benzoic acid
    • 2-Carboxy-5-fluoro-4-nitrotoluene, 5-Carboxy-2-fluoro-4-methylnitrobenzene
    • 4-Fluoro-2-methyl-5-nitrobenzoic acid 98%
    • MFCD11847453
    • DB-295269
    • SCHEMBL15114333
    • AS-33136
    • EN300-196404
    • CS-0098759
    • IBZJPGGBZMXXCE-UHFFFAOYSA-N
    • DTXSID80624642
    • A856494
    • 64695-92-7
    • Benzoic acid, 4-fluoro-2-methyl-5-nitro-
    • 4-FLUORO-2-METHYL-5-NITROBENZOICACID
    • MDL： MFCD11847453
    • Inchi： 1S/C8H6FNO4/c1-4-2-6(9)7(10(13)14)3-5(4)8(11)12/h2-3H,1H3,(H,11,12)
    • InChI Key： IBZJPGGBZMXXCE-UHFFFAOYSA-N
    • SMILES： FC1=CC(C)=C(C(=O)O)C=C1[N+](=O)[O-]

Computed Properties

  • Exact Mass: 199.02800
  • Monoisotopic Mass: 199.02808583g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 83.1Ų

Experimental Properties

  • Density: 1.482±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Very slightly soluble (0.2 g/l) (25 º C),
  • PSA: 83.12000
  • LogP: 2.26370

4-Fluoro-2-methyl-5-nitrobenzoic acid Customs Data

  • HS CODE：2916399090
  • Customs Data：

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

4-Fluoro-2-methyl-5-nitrobenzoic acid Pricemore >>

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